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For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth examination of the synthesis of sodium chromate, with a

specific focus on the preparation and crystallization of its decahydrate form. The primary

industrial method involves the high-temperature oxidative roasting of chromite ore, followed by

aqueous leaching and purification. The subsequent crystallization of the decahydrate is a

critical step for obtaining a purified, solid form of the compound. This document outlines the

detailed experimental protocols, presents key quantitative data in tabular format, and visualizes

the process workflows for clarity.

Introduction: The Chemistry of Sodium Chromate
Sodium chromate (Na₂CrO₄) is a yellow, hygroscopic solid that serves as a crucial intermediate

in the extraction of chromium from its primary ore, chromite.[1][2] It is the precursor to the

majority of chromium compounds and materials, including sodium dichromate and

chromium(III) oxide.[1] Sodium chromate exists in an anhydrous form as well as several

hydrated forms, most notably as the tetrahydrate (Na₂CrO₄·4H₂O) and the decahydrate

(Na₂CrO₄·10H₂O).[1][3] The decahydrate form crystallizes from aqueous solutions at

temperatures below 20°C.[1]
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Due to its hexavalent chromium content, sodium chromate is a strong oxidizing agent and finds

applications as a corrosion inhibitor, a dyeing auxiliary in the textile industry, and an oxidant in

organic synthesis.[1] However, its utility is paralleled by its significant toxicity and

carcinogenicity, necessitating stringent safety protocols during its handling and synthesis.[1][4]

[5]

Industrial Synthesis of Sodium Chromate
The large-scale production of sodium chromate is achieved through the alkaline roasting of

chromite ore in the presence of air.[1][6] This pyrometallurgical process converts the water-

insoluble chromium(III) oxide in the ore into a water-soluble sodium chromate (Cr(VI)) form.

The core chemical reaction is as follows: 2Cr₂O₃ + 4Na₂CO₃ + 3O₂ → 4Na₂CrO₄ + 4CO₂[1]

This process involves several key stages: ore preparation, roasting, leaching, and purification

of the resulting sodium chromate solution.

Experimental Protocol: Industrial Production
Objective: To convert chromium from chromite ore into a water-soluble sodium chromate

solution.

Materials:

Comminuted chromite ore (FeCr₂O₄)

Sodium carbonate (soda ash, Na₂CO₃)

Refractory diluent (e.g., recycled chromite ore residue, pyrites cinder) (optional)[7]

Pelleting liquid (e.g., water, aqueous sodium hydroxide)[7][8]

Procedure:

Ore Preparation: Chromite ore is dried and pulverized to a fine powder to maximize the

reactive surface area.[7]
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Mixing: The powdered ore is mixed with sodium carbonate. The quantity of soda ash is

typically 115-200% of the stoichiometric amount required for the conversion.[7][8] A

refractory diluent may be added to prevent agglomeration in the kiln.[7]

Pelletization: The mixture is pelletized using a binding liquid, such as water or a dilute

sodium hydroxide solution. Pelleting at temperatures above 36°C can improve the structural

strength of the pellets by preventing the formation of sodium carbonate decahydrate, which

can weaken the pellets upon drying.[8]

Roasting: The dried pellets are fed into a rotary kiln and roasted under oxidizing conditions.

[7] The temperature is maintained between 900°C and 1260°C, with a typical target of

around 1100°C.[1][7] The availability of oxygen is crucial for the oxidation of Cr³⁺ to Cr⁶⁺.[6]

Leaching: The roasted pellets (clinker) are cooled, crushed, and then leached with hot water.

[7][9] This dissolves the sodium chromate, forming a concentrated aqueous solution often

referred to as "yellow liquor."

Purification: The leach liquor, which is typically alkaline, contains various impurities. The

solution is purified by neutralizing it with carbon dioxide gas or an acidic chromium-

containing solution to precipitate impurities like aluminum, iron, and silicon compounds,

which are then removed by filtration.[10][11]

Quantitative Data: Industrial Synthesis
The efficiency of the industrial process depends on several parameters. The table below

summarizes typical operational data.
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Parameter Value / Range Source(s)

Reactant Ratio (Na₂CO₃)
115 - 200% of stoichiometric

amount
[7][8]

Roasting Temperature 900 - 1260°C (1100°C typical) [1][7]

Roasting Time ~90 minutes [9]

Pelleting Temperature
≥ 36°C (to avoid

Na₂CO₃·10H₂O)
[8]

Chromium Conversion Rate 85% - 97.06% [9][12]

Final Product Purity > 99.5% [9]

Preparation of Sodium Chromate Decahydrate
Sodium chromate decahydrate (Na₂CrO₄·10H₂O) is prepared by crystallizing a purified,

concentrated aqueous solution of sodium chromate. The process leverages the compound's

temperature-dependent solubility.

Experimental Protocol: Laboratory Crystallization
Objective: To prepare solid, purified crystals of sodium chromate decahydrate from an aqueous

sodium chromate solution.

Materials:

Anhydrous sodium chromate (Na₂CrO₄) or a concentrated aqueous solution

Deionized water

Beakers and Erlenmeyer flasks

Heating plate with magnetic stirring

Filtration apparatus (e.g., Büchner funnel, vacuum flask)

Crystallizing dish
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Procedure:

Solution Preparation: Prepare a concentrated solution of sodium chromate by dissolving the

anhydrous salt in deionized water with gentle heating and stirring. Aim for a near-saturated

solution at a temperature of approximately 30-40°C.

Hot Filtration (Optional): If the initial solution contains any particulate impurities, perform a

hot filtration to obtain a clear solution.

Crystallization: Transfer the warm, clear solution to a crystallizing dish. Cover the dish

loosely (e.g., with perforated paraffin film) to prevent contamination while allowing for slow

evaporation.

Cooling: Allow the solution to cool slowly to room temperature, and then transfer it to a

refrigerator or a cold bath maintained at a temperature below 20°C. The formation of yellow,

needle-like crystals of sodium chromate decahydrate will occur as the solution cools and

becomes supersaturated. Isothermal evaporation of the solvent is also an effective method

for crystal growth.[13]

Crystal Isolation: Once a significant crop of crystals has formed, isolate them from the

mother liquor by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals sparingly with a small amount of ice-cold deionized water to

remove any residual mother liquor.

Drying: Dry the crystals by pressing them between filter papers or by placing them in a

desiccator. Avoid heating, as the decahydrate will lose its water of hydration. The

melting/decomposition point of the decahydrate is approximately 20°C.[1]

Physicochemical Data
The properties of sodium chromate and its common hydrates are crucial for their synthesis and

application.
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Property
Sodium Chromate
(Anhydrous)

Sodium Chromate
Tetrahydrate

Sodium Chromate
Decahydrate

Formula Na₂CrO₄ Na₂CrO₄·4H₂O Na₂CrO₄·10H₂O

Molar Mass 161.97 g/mol [1] 234.03 g/mol [3] 342.15 g/mol

Appearance Yellow crystals[1] Yellow crystals[3] Yellow crystals

Density 2.698 g/cm³[1]
2.723 g/mL (as 4-

hydrate)[3]
1.48 g/cm³

Melting Point 792 °C[1] N/A
~20 °C (decomposes)

[1]

Solubility in Water
84.5 g/100 mL at

25°C[1]
Soluble Soluble

Process Visualizations
The following diagrams illustrate the key workflows for the synthesis and preparation of sodium

chromate decahydrate.
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Caption: Industrial workflow for producing aqueous sodium chromate.
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Caption: Laboratory workflow for crystallizing sodium chromate decahydrate.

Safety and Handling
All hexavalent chromium compounds, including sodium chromate and its hydrates, are highly

toxic, corrosive, and carcinogenic.[1][4] Exposure can cause severe eye damage, skin burns,

allergic reactions, and heritable genetic damage.[1][4][5]
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Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, splash

goggles, a face shield, and a lab coat. When handling powders, use a NIOSH-approved

respirator to prevent inhalation.[3][4]

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to keep airborne concentrations below exposure limits.[3][14]

Handling: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling.[14]

Storage: Store in a cool, dry, well-ventilated, and locked area away from incompatible

materials. Keep containers tightly sealed.[3][4]

First Aid:

Skin: Immediately flush with excess water for at least 15 minutes while removing

contaminated clothing.[3]

Eyes: Immediately flush with excess water for 15 minutes, lifting eyelids occasionally.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[15]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[3]

Spills and Disposal: Isolate the hazard area. Sweep up spilled solid material, place it in a

sealed container, and dispose of it as hazardous waste in accordance with local regulations.

[3][15]

Conclusion
The synthesis of sodium chromate via the oxidative roasting of chromite ore is a well-

established industrial process that forms the foundation of chromium chemical manufacturing.

The subsequent preparation of sodium chromate decahydrate is achieved through controlled

crystallization from an aqueous solution, a process governed by the compound's solubility

characteristics. This guide provides the necessary technical details, quantitative data, and

safety protocols to assist researchers and professionals in understanding and safely handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Sodium_Chromate_4-Hydrate_660_00.pdf
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Sodium_Chromate_4-Hydrate_660_00.pdf
https://www.agilent.com/cs/library/msds/SDS056_Australia.pdf
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://www.agilent.com/cs/library/msds/SDS056_Australia.pdf
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Sodium_Chromate_4-Hydrate_660_00.pdf
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Sodium_Chromate_4-Hydrate_660_00.pdf
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Sodium_Chromate_4-Hydrate_660_00.pdf
https://www.senturyreagents.com/msds/sodium_chromate_solution.pdf
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Sodium_Chromate_4-Hydrate_660_00.pdf
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Sodium_Chromate_4-Hydrate_660_00.pdf
https://www.senturyreagents.com/msds/sodium_chromate_solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


these materials. The extreme toxicity of hexavalent chromium compounds cannot be

overstated, and all procedures must be conducted with the utmost care and appropriate safety

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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